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Compound of Interest

N6-Dimethylaminomethylidene
Compound Name: ) _
isoguanosine

Cat. No.: B599695

An in-depth review of available scientific literature reveals a significant scarcity of specific data
regarding the direct biological activity of N6-Dimethylaminomethylidene isoguanosine. This
compound is primarily documented as a chemically protected intermediate in the synthesis of
isoguanosine-containing oligonucleotides. The N6-dimethylaminomethylidene group serves as
a protecting group for the N6-amino function of isoguanosine, preventing unwanted side
reactions during the automated solid-phase synthesis of DNA or RNA chains.

While isoguanosine and its derivatives have garnered interest for their unique base-pairing
properties and potential therapeutic applications, research into the standalone biological effects
of the N6-Dimethylaminomethylidene protected form is not readily available in the public
domain. Scientific studies have focused on the properties of the final, deprotected
isoguanosine-modified nucleic acids.

Therefore, a detailed technical guide or whitepaper on the specific biological activity of N6-
Dimethylaminomethylidene isoguanosine, including quantitative data, detailed experimental
protocols, and signaling pathways, cannot be constructed at this time due to the absence of
published research on this particular topic.

The available information centers on the chemical synthesis and utility of this compound as a
building block for modified nucleic acids. For instance, the free amino group of isoguanosine is
protected with an N,N-dimethylamino methylidene residue by using dimethylformamide
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dimethyl acetal.[1] This protection is crucial for achieving higher coupling yields during
oligonucleotide synthesis.[1]

Below is a generalized workflow illustrating the role of the N6-Dimethylaminomethylidene
protecting group in the synthesis of isoguanosine-containing oligonucleotides.
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Synthesis and application of isoguanosine oligonucleotides.

Isoguanosine itself is an isomer of guanosine and has been studied for its ability to form unique
base pairs and its potential in various applications, from materials science to medicine.[2][3]
For example, isoguanosine can self-assemble into higher-order structures like tetramers and
decamers.[2][3] Some isoguanosine derivatives have been investigated for their potential
antitumor activity.[2]

Researchers interested in the biological effects of isoguanosine would typically synthesize
oligonucleotides containing this modified base and then perform biological assays on these
final products, rather than on the protected monomer. Future research may explore the direct
biological activities of N6-Dimethylaminomethylidene isoguanosine, but currently, such
information is not available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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